Cas no 1340151-53-2 (4-(2,6-Difluorophenyl)pyrrolidine-3-carboxylic Acid)

• Product Name: 4-(2,6-Difluorophenyl)pyrrolidine-3-carboxylic Acid
• CAS No: 1340151-53-2
• MF: C₁₁H₁₁F₂NO₂
• MW: 227.20735001564
• CID: 5573235
• PubChem ID: 63938057
• Update Time: 2025-08-02

4-(2,6-Difluorophenyl)pyrrolidine-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-Difluorophenyl)pyrrolidine-3-carboxylic Acid
• 3-Pyrrolidinecarboxylic acid, 4-(2,6-difluorophenyl)-

• Inchi： 1S/C11H11F2NO2/c12-8-2-1-3-9(13)10(8)6-4-14-5-7(6)11(15)16/h1-3,6-7,14H,4-5H2,(H,15,16)
• InChI Key： YHHGDOGGQGCRFM-UHFFFAOYSA-N
• SMILES： N1CC(C2=C(F)C=CC=C2F)C(C(O)=O)C1

Experimental Properties

• Density: 1.339±0.06 g/cm3(Predicted)
• Boiling Point: 323.7±42.0 °C(Predicted)
• pka: 3.51±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-(2,6-Difluorophenyl)pyrrolidine-3-carboxylic Acid

Research Brief on 4-(2,6-Difluorophenyl)pyrrolidine-3-carboxylic Acid (CAS: 1340151-53-2)

4-(2,6-Difluorophenyl)pyrrolidine-3-carboxylic acid (CAS: 1340151-53-2) is a novel chemical entity that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrrolidine-3-carboxylic acid scaffold and 2,6-difluorophenyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for drug development.

The compound's structural features make it an attractive candidate for medicinal chemistry. The presence of the difluorophenyl group enhances its metabolic stability and bioavailability, while the pyrrolidine-3-carboxylic acid moiety provides a versatile handle for further chemical modifications. Recent synthetic approaches have optimized the yield and purity of 4-(2,6-Difluorophenyl)pyrrolidine-3-carboxylic acid, enabling its broader application in drug discovery programs.

Pharmacological studies have revealed that 4-(2,6-Difluorophenyl)pyrrolidine-3-carboxylic acid exhibits interesting biological activities. It has been investigated as a potential modulator of various enzymatic pathways, with particular focus on its interaction with neurotransmitter systems. Preliminary in vitro data suggest that this compound may have applications in central nervous system disorders, though further validation is required.

Recent research has also explored the use of 4-(2,6-Difluorophenyl)pyrrolidine-3-carboxylic acid as a precursor for more complex pharmaceutical agents. Several research groups have reported successful derivatization of this compound to create libraries of novel molecules with improved pharmacological profiles. These derivatives are currently being screened against various biological targets to identify potential lead compounds.

The compound's mechanism of action appears to involve multiple pathways, making it particularly interesting for polypharmacological approaches. Structural-activity relationship (SAR) studies have begun to elucidate the key features responsible for its biological activity, providing valuable insights for future drug design efforts.

From a safety perspective, initial toxicological assessments of 4-(2,6-Difluorophenyl)pyrrolidine-3-carboxylic acid have shown favorable profiles in animal models, with good tolerability at therapeutic doses. However, comprehensive safety evaluations are still ongoing to fully characterize its pharmacological properties.

In conclusion, 4-(2,6-Difluorophenyl)pyrrolidine-3-carboxylic acid represents an exciting area of research in chemical biology and drug discovery. Its unique structural features and promising biological activities make it a valuable tool for medicinal chemistry and a potential starting point for the development of novel therapeutic agents. Future research directions will likely focus on optimizing its pharmacological properties and exploring its full therapeutic potential.